Cas no 1915-20-4 (Chroman-8-ol)
Chroman-8-ol Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO-
- Z1198726643
- UZQMSSMXIUODQW-UHFFFAOYSA-N
- Chroman-8-ol
- 1915-20-4
- EN300-258562
- 3,4-Dihydro-2H-1-benzopyran-8-ol
- 8-chromanol
- MFCD18450724
- SCHEMBL7517744
- BAA91520
- 3,4-dihydro-2H-chromen-8-ol
- AKOS006370474
- AS-40501
- 8-Hydroxy-3,4-dihydro-2H-1-benzopyran
-
- MDL: MFCD18450724
- Inchi: 1S/C9H10O2/c10-8-5-1-3-7-4-2-6-11-9(7)8/h1,3,5,10H,2,4,6H2
- InChI Key: UZQMSSMXIUODQW-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2CCC1)O
Computed Properties
- Exact Mass: 150.068079557g/mol
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5Ų
Chroman-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285322-1g |
Chroman-8-ol |
1915-20-4 | 95% | 1g |
$439 | 2021-06-17 | |
| Chemenu | CM285322-5g |
Chroman-8-ol |
1915-20-4 | 95% | 5g |
$1538 | 2021-06-17 | |
| Alichem | A449043471-1g |
Chroman-8-ol |
1915-20-4 | 95% | 1g |
$670.23 | 2023-09-02 | |
| abcr | AB480576-250 mg |
Chroman-8-ol; . |
1915-20-4 | 250MG |
€316.00 | 2022-03-01 | ||
| abcr | AB480576-1 g |
Chroman-8-ol; . |
1915-20-4 | 1g |
€680.50 | 2022-03-01 | ||
| TRC | C433305-10mg |
Chroman-8-ol |
1915-20-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C433305-50mg |
Chroman-8-ol |
1915-20-4 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C433305-100mg |
Chroman-8-ol |
1915-20-4 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM285322-1g |
Chroman-8-ol |
1915-20-4 | 95% | 1g |
$439 | 2022-06-12 | |
| Chemenu | CM285322-5g |
Chroman-8-ol |
1915-20-4 | 95% | 5g |
$1538 | 2022-06-12 |
Chroman-8-ol Suppliers
Chroman-8-ol Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Chroman-8-ol
Comprehensive Overview of 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- (CAS No. 1915-20-4): Properties, Applications, and Market Insights
2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- (CAS No. 1915-20-4) is a significant organic compound belonging to the benzopyran family. This compound, also known as 3,4-dihydro-2H-1-benzopyran-8-ol, has garnered attention in various scientific and industrial applications due to its unique chemical structure and functional properties. Researchers and manufacturers are increasingly interested in this molecule for its potential in pharmaceuticals, agrochemicals, and material science.
The molecular formula of 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- is C9H10O2, with a molecular weight of 150.17 g/mol. Its structure features a benzopyran core, which is a common motif in many biologically active compounds. The presence of a hydroxyl group at the 8-position enhances its reactivity, making it a versatile intermediate in organic synthesis. This compound is often studied for its potential as a precursor in the development of novel flavonoids and chromene derivatives, which are known for their diverse biological activities.
One of the key areas of interest for 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- is its role in pharmaceutical research. The benzopyran scaffold is prevalent in many drugs, including anticoagulants, anti-inflammatory agents, and antioxidants. Researchers are exploring its derivatives for potential therapeutic applications, such as neuroprotective and cardioprotective effects. Recent studies have also highlighted its relevance in the development of natural product-inspired drugs, aligning with the growing trend toward sustainable and eco-friendly pharmaceuticals.
In addition to pharmaceuticals, 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- finds applications in the agrochemical industry. Its derivatives are being investigated for their potential as plant growth regulators and pesticides. The compound's ability to modulate biological pathways in plants makes it a promising candidate for developing next-generation agrochemicals that are both effective and environmentally benign. This aligns with the increasing demand for green chemistry solutions in agriculture.
The market for 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Key players in the chemical industry are investing in research and development to optimize its synthesis and explore new derivatives. The compound's versatility and compatibility with modern synthetic techniques, such as flow chemistry and catalysis, further enhance its commercial viability.
From a regulatory perspective, 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- is not classified as a hazardous substance under major global regulatory frameworks. However, proper handling and storage are recommended to ensure safety and stability. The compound is typically supplied as a fine powder or crystalline solid, with specifications tailored to meet the needs of various industries.
In conclusion, 2H-1-BENZOPYRAN-8-OL, 3,4-DIHYDRO- (CAS No. 1915-20-4) is a compound of significant scientific and industrial interest. Its unique structure and functional properties make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new applications, the demand for this compound is likely to increase, positioning it as a key player in the future of chemical innovation.
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